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Compound of Interest

Compound Name: 4-Methylpiperidin-2-one

Cat. No.: B2599872

An In-Depth Technical Guide to 4-Methylpiperidin-2-one: Structure, Properties, Synthesis,
and Applications

Introduction

4-Methylpiperidin-2-one is a substituted heterocyclic organic compound featuring a piperidine
ring, which is a foundational scaffold in medicinal chemistry.[1] The piperidine ring system is a
ubiquitous structural motif found in a wide array of pharmaceuticals and natural products due to
its favorable physicochemical properties and its capacity to interact with diverse biological
targets.[2] As a derivative, 4-Methylpiperidin-2-one serves as a valuable building block for the
synthesis of more complex molecules, particularly in the development of central nervous
system agents and analgesics.[3] Its structure allows for functionalization at multiple sites,
making it a versatile intermediate for creating libraries of compounds for structure-activity
relationship (SAR) studies in drug discovery.[3] This guide provides a comprehensive overview
of the chemical structure, properties, synthesis, analysis, and applications of 4-
Methylpiperidin-2-one for researchers and drug development professionals.

Chemical Structure and Physicochemical Properties

The structural foundation of 4-Methylpiperidin-2-one is a six-membered ring containing one
nitrogen atom (a lactam). A methyl group is substituted at the 4-position, and a carbonyl group
IS present at the 2-position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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